3-isocyanatooxolane-3-carbonitrile
Overview
Description
3-Isocyanatooxolane-3-carbonitrile (3-ICN) is a functionalized organic molecule that has been used in a variety of scientific and industrial applications. It is a colorless liquid that is soluble in a variety of organic solvents and has a boiling point of 105°C. 3-ICN is synthesized from 3-isocyanatopropanol and formaldehyde in a two-step process. It has been used in the synthesis of polyurethane foams, polycarbonate plastics, and other polymers materials. In addition, it has been used in the development of novel pharmaceuticals, agrochemicals, and other specialty chemicals.
Mechanism of Action
3-isocyanatooxolane-3-carbonitrile is a reactive molecule that can be used as a starting material in a variety of chemical reactions. The reactivity of 3-isocyanatooxolane-3-carbonitrile is due to the presence of two reactive functional groups, the isocyanate group and the nitrile group. The isocyanate group can react with nucleophiles such as alcohols, amines, and thiols, while the nitrile group can react with electrophiles such as acids and aldehydes. The reactivity of 3-isocyanatooxolane-3-carbonitrile can be further enhanced by the addition of catalysts, such as metal salts and bases.
Biochemical and Physiological Effects
3-isocyanatooxolane-3-carbonitrile is a highly reactive molecule and, as such, it can have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This can lead to an increase in acetylcholine levels in the brain, which can have a range of effects on behavior and cognition. In addition, 3-isocyanatooxolane-3-carbonitrile has been shown to be toxic to cells in vitro, indicating that it has the potential to be toxic in vivo as well.
Advantages and Limitations for Lab Experiments
3-isocyanatooxolane-3-carbonitrile is a highly reactive molecule and can be used in a variety of laboratory experiments. It has a low boiling point, making it easy to handle and store. In addition, it is soluble in a variety of organic solvents, allowing for easy purification and isolation of the product. However, 3-isocyanatooxolane-3-carbonitrile is a highly reactive molecule and can be hazardous if not handled properly. Therefore, it is important to take all necessary safety precautions when handling and storing this compound.
Future Directions
There are a number of potential future applications for 3-isocyanatooxolane-3-carbonitrile. It could be used in the development of novel pharmaceuticals, agrochemicals, and other specialty chemicals. It could also be used in the synthesis of optical materials, such as liquid crystal displays, and in the development of new catalysts and reagents. In addition, it could be used in the synthesis of polyurethane foams, polycarbonate plastics, and other polymers materials. Finally, it could be used in the development of new drugs, such as those targeting cancer cells, and in the development of new treatments for neurological disorders.
Synthesis Methods
The synthesis of 3-isocyanatooxolane-3-carbonitrile involves a two-step process. The first step involves the reaction of 3-isocyanatopropanol with formaldehyde in the presence of a base catalyst. This reaction yields a product called 3-isocyanatopropanal, which is then reacted with sodium cyanide in the presence of a base catalyst to yield 3-isocyanatooxolane-3-carbonitrile. The reaction is typically carried out at a temperature of 80-90°C and a pressure of 1-2 atm. The reaction yields a product that is >90% pure and can be used in subsequent applications without further purification.
Scientific Research Applications
3-isocyanatooxolane-3-carbonitrile has been used in a variety of scientific research applications. It has been used in the synthesis of polyurethane foams, polycarbonate plastics, and other polymers materials. In addition, it has been used in the development of novel pharmaceuticals, agrochemicals, and other specialty chemicals. It has also been used in the synthesis of pharmaceutical intermediates, such as those used in the synthesis of the anti-cancer drug paclitaxel. Furthermore, it has been used in the synthesis of optical materials, such as liquid crystal displays, and in the development of new catalysts and reagents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-isocyanatooxolane-3-carbonitrile involves the reaction of oxolane-3-carbonitrile with phosgene and then with ammonia.", "Starting Materials": [ "Oxolane-3-carbonitrile", "Phosgene", "Ammonia" ], "Reaction": [ "Step 1: Oxolane-3-carbonitrile is reacted with phosgene in the presence of a catalyst such as triethylamine to form 3-isocyanatooxolane-3-carbonyl chloride.", "Step 2: The resulting 3-isocyanatooxolane-3-carbonyl chloride is then reacted with ammonia in the presence of a base such as sodium hydroxide to form 3-isocyanatooxolane-3-carbonitrile.", "Step 3: The product is then purified through recrystallization or column chromatography." ] } | |
CAS RN |
2649076-19-5 |
Molecular Formula |
C6H6N2O2 |
Molecular Weight |
138.1 |
Purity |
94 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
